N-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)-4-oxo-4H-chromene-2-carboxamide

Specification

• CAS No.: 941921-98-8
• Molecular Formula: C20H17N5O4
• Molecular Weight: 391.387
• IUPAC Name: N-[[1-(4-ethoxyphenyl)tetrazol-5-yl]methyl]-4-oxochromene-2-carboxamide
• Standard InChI: InChI=1S/C20H17N5O4/c1-2-28-14-9-7-13(8-10-14)25-19(22-23-24-25)12-21-20(27)18-11-16(26)15-5-3-4-6-17(15)29-18/h3-11H,2,12H2,1H3,(H,21,27)
• Standard InChI Key: AUICOICLEGDFQV-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)N2C(=NN=N2)CNC(=O)C3=CC(=O)C4=CC=CC=C4O3

Introduction

Synthesis and Characterization

The synthesis of compounds containing tetrazole and chromene moieties typically involves multi-step reactions. For tetrazole derivatives, efficient catalysts like nano-TiCl4.SiO2 have been used to facilitate the formation of 5-substituted 1H-tetrazoles under green conditions. The chromene part can be synthesized through condensation reactions involving salicylaldehydes and appropriate reagents.

Synthesis Steps:

• Preparation of Tetrazole Core: The tetrazole ring can be formed using a catalyst like nano-TiCl4.SiO2, which is efficient for synthesizing 5-substituted 1H-tetrazoles.

• Formation of Chromene Moiety: This typically involves a condensation reaction between a salicylaldehyde derivative and an appropriate reagent to form the chromene ring.

• Coupling Reaction: The tetrazole and chromene moieties are then coupled to form the final compound.

Structural Features

The compound N-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)-4-oxo-4H-chromene-2-carboxamide features a tetrazole ring connected to a chromene ring via a methylene linker. The tetrazole ring is substituted with a 4-ethoxyphenyl group, while the chromene ring is part of a larger chromene-2-carboxamide structure.

Structural Characteristics:

• Molecular Formula: Not explicitly provided in the search results, but it can be calculated based on the structure.

• Molecular Weight: Also not explicitly provided, but it can be computed using the molecular formula.

Biological Activities

While specific biological activities of N-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)-4-oxo-4H-chromene-2-carboxamide are not detailed in the search results, compounds with similar structures (tetrazoles and chromenes) have shown potential as antimicrobial, antifungal, antioxidant, and anti-inflammatory agents.

Potential Biological Activities:

• Antimicrobial Activity: Tetrazole derivatives have been explored for their antimicrobial properties.

• Antioxidant Activity: Chromene derivatives are known for their antioxidant effects.

• Anti-inflammatory Activity: Some chromene compounds exhibit anti-inflammatory properties.

Spectroscopic Characterization

The characterization of such compounds typically involves spectroscopic methods like IR, NMR (1H and 13C), and mass spectrometry. These techniques help confirm the structure and purity of the synthesized compound.

Spectroscopic Data:

• IR Spectroscopy: Useful for identifying functional groups.

• NMR Spectroscopy: Provides detailed information about the molecular structure.

• Mass Spectrometry: Helps in determining the molecular weight and formula.

Data Tables:

• Physical Properties: Molecular formula, molecular weight, melting point, etc.

• Spectroscopic Data: IR, NMR, and mass spectrometry results.

• Biological Activities: Results from antimicrobial, antioxidant, and anti-inflammatory assays.